Cas no 29906-54-5 (1-Benzyl-2-methylpiperazine)

• Product Name: 1-Benzyl-2-methylpiperazine
• CAS No: 29906-54-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD07367737
• CID: 53544
• PubChem ID: 10442525
• Update Time: 2025-04-18

1-Benzyl-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2-methylpiperazine
• N-1-BENZYL-2-METHYLPIPERAZINE
• N-1-Benzyl-2-methyl-piperazine
• (2)-1-Benzyl-2-methylpiperazine
• 1-benzil-2-metilpiperazina
• 1-Benzyl-2-methyl-piperazin
• 1-benzyl-2-methyl-piperazine
• 4-benzyl-3-methylpiperazine
• AG-B-81909
• CTK6C3666
• OR16021
• SureCN104187
• Piperazine,1-benzyl-2-methyl- (8CI)
• Methylbenzylpiperazin
• NS00067986
• FT-0689919
• AB91422
• rac 1-Benzyl-2-methyl-piperazine
• Piperazine, 2-methyl-1-(phenylmethyl)-
• A26335
• SCHEMBL104187
• AKOS005255352
• FT-0647051
• FT-0689920
• CS-0061423
• 29906-54-5
• W17554
• PD076170
• AS-59205
• DTXSID10439943
• JGEODYUVEMNPPY-UHFFFAOYSA-N
• EN300-253816
• MFCD07367737
• STL554597
• DB-068179
• BBL100803

• MDL： MFCD07367737
• Inchi： 1S/C12H18N2/c1-11-9-13-7-8-14(11)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3
• InChI Key： JGEODYUVEMNPPY-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNCC1C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.991
• Boiling Point: 281.5°C at 760 mmHg
• Flash Point: 112.3°C
• Refractive Index: 1.529